Cas no 69385-29-1 (1-(4-Chlorophenyl)cyclopropylmethanamine)

• Product Name: 1-(4-Chlorophenyl)cyclopropylmethanamine
• CAS No: 69385-29-1
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• MDL: MFCD06213095
• CID: 391849
• PubChem ID: 329775343
• Update Time: 2025-10-28

1-(4-Chlorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-(4-Chlorophenyl)cyclopropyl)methanamine
• [1-(4-chlorophenyl)cyclopropyl]methanamine
• {[1-(4-Chlorophenyl)cyclopropyl]methyl}amine hydrobromide
• Cyclopropanemethanamine, 1-(4-chlorophenyl)-
• [(4-chlorophenyl)cyclopropyl]methylamine
• 1-[1-(4-chlorophenyl)cyclopropyl]methanamine
• 1-[1-(4-chlorophenyl)cyclopropyl]methanamine(SALTDATA: FREE)
• AC1N3YCE
• AC1Q53PK
• CTK1J1151
• MolPort-002-747-430
• SBB072482
• SureCN1672926
• MFCD06213095
• AKOS000345258
• EN300-66661
• Z361883830
• FT-0752922
• AB23379
• BS-24600
• DTXSID10399538
• 1-(4-Chlorophenyl)cyclopropane-1-methanamine
• 69385-29-1
• A866848
• (1-(4-Chlorophenyl)cyclopropyl)methylamine
• SY104263
• C-[1-(4-CHLORO-PHENYL)-CYCLOPROPYL]-METHYLAMINE
• 1-(4-CHLOROPHENYL)-CYCLOPROPANEMETHANAMINE
• 1-(p-chlorophenyl)cyclopropanemethylamine
• VXHKUEKHNVGRTP-UHFFFAOYSA-N
• 1-[1-(4-Chlorophenyl)cyclopropyl]methanamine, AldrichCPR
• CS-0157548
• SCHEMBL1672926
• C78404
• 1-(4-Chlorophenyl)cyclopropylmethanamine

• MDL： MFCD06213095
• Inchi： 1S/C10H12ClN/c11-9-3-1-8(2-4-9)10(7-12)5-6-10/h1-4H,5-7,12H2
• InChI Key： VXHKUEKHNVGRTP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CN)CC1

Computed Properties

• Exact Mass: 181.06600
• Monoisotopic Mass: 181.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.19
• Boiling Point: 266.5°C at 760 mmHg
• Flash Point: 136.9°C
• Refractive Index: 1.587
• PSA: 26.02000
• LogP: 3.03060

1-(4-Chlorophenyl)cyclopropylmethanamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Chlorophenyl)cyclopropylmethanamine

1-(4-Chlorophenyl)cyclopropylmethanamine: A Comprehensive Overview

The compound 1-(4-Chlorophenyl)cyclopropylmethanamine (CAS No. 69385-29-1) is a unique organic compound with a distinctive chemical structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its cyclopropane ring fused with a chlorophenyl group and an amine functional group, making it a versatile molecule for research and development purposes.

Recent studies have highlighted the potential of 1-(4-Chlorophenyl)cyclopropylmethanamine in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive compounds, particularly in the development of novel pharmaceutical agents. The cyclopropane ring, known for its high strain energy, has been shown to enhance the pharmacokinetic properties of molecules, making this compound a valuable asset in drug design.

In terms of synthesis, 1-(4-Chlorophenyl)cyclopropylmethanamine can be prepared through various routes, including the cyclopropanation of alkenes or the use of carbenes. These methods have been optimized in recent years to improve yield and purity, ensuring that the compound is readily available for large-scale applications. The synthesis process involves careful control of reaction conditions to maintain the integrity of the chlorophenyl group and the amine functionality.

The physical properties of 1-(4-Chlorophenyl)cyclopropylmethanamine are well-documented, with a melting point of approximately 78°C and a boiling point around 250°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol makes it suitable for use in various chemical reactions. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

One of the most promising applications of 1-(4-Chlorophenyl)cyclopropylmethanamine lies in its use as an intermediate in the synthesis of advanced materials. Recent research has demonstrated its ability to form stable complexes with metal ions, which can be utilized in the development of new catalysts or electronic materials. This property opens up avenues for its application in fields such as nanotechnology and materials science.

In addition to its chemical applications, 1-(4-Chlorophenyl)cyclopropylmethanamine has shown potential in biological systems. Studies have indicated that it exhibits moderate activity against certain enzymes, suggesting its role as a lead compound in drug discovery programs. The presence of the chlorophenyl group imparts lipophilicity to the molecule, which enhances its ability to cross cellular membranes and interact with target proteins.

The environmental impact of 1-(4-Chlorophenyl)cyclopropylmethanamine has also been a topic of interest. Research into its biodegradation pathways has revealed that it undergoes slow degradation under aerobic conditions, raising concerns about its persistence in aquatic environments. However, further studies are needed to fully understand its environmental fate and assess its safety for large-scale industrial use.

In conclusion, 1-(4-Chlorophenyl)cyclopropylmethanamine (CAS No. 69385-29-1) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new properties and uses for this compound, its importance in both academic and industrial settings is expected to grow further.